Cas no 868390-63-0 (4-[3-Chloro-4-methylbenzoyl]pyridine)
4-[3-Chloro-4-methylbenzoyl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-Chloro-4-methylbenzoyl]pyridine
- 4-(3-Chloro-4-methylbenzoyl)pyridine
- (3-Chloro-4-methylphenyl)(4-pyridinyl)methanone #
-
- Inchi: 1S/C13H10ClNO/c1-9-2-3-11(8-12(9)14)13(16)10-4-6-15-7-5-10/h2-8H,1H3
- InChI Key: KTRNIKMRVLRORI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(C2C=CN=CC=2)=O)C=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- XLogP3: 3.9
- Topological Polar Surface Area: 30
4-[3-Chloro-4-methylbenzoyl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012509-250mg |
4-(3-Chloro-4-methylbenzoyl)pyridine |
868390-63-0 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A010012509-500mg |
4-(3-Chloro-4-methylbenzoyl)pyridine |
868390-63-0 | 97% | 500mg |
$798.70 | 2023-08-31 | |
| Alichem | A010012509-1g |
4-(3-Chloro-4-methylbenzoyl)pyridine |
868390-63-0 | 97% | 1g |
$1504.90 | 2023-08-31 |
4-[3-Chloro-4-methylbenzoyl]pyridine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-[3-Chloro-4-methylbenzoyl]pyridine
Introduction to 4-[3-Chloro-4-methylbenzoyl]pyridine (CAS No. 868390-63-0)
4-[3-Chloro-4-methylbenzoyl]pyridine (CAS No. 868390-63-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.
The chemical structure of 4-[3-Chloro-4-methylbenzoyl]pyridine consists of a pyridine ring substituted with a 3-chloro-4-methylbenzoyl group. This arrangement imparts specific physical and chemical properties that make it an attractive candidate for further investigation. The presence of the pyridine ring, a common motif in many biologically active molecules, contributes to its potential for pharmacological activity. Additionally, the chloro and methyl substituents on the benzoyl group can influence the compound's reactivity and biological interactions.
Recent studies have highlighted the potential of 4-[3-Chloro-4-methylbenzoyl]pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has explored its use as a lead compound for the development of anti-inflammatory drugs. The compound has demonstrated significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and other inflammatory disorders.
In another study, scientists at the University of California, San Francisco, investigated the role of 4-[3-Chloro-4-methylbenzoyl]pyridine in modulating cellular signaling pathways. The compound was found to selectively inhibit certain kinases involved in cancer progression, making it a promising candidate for cancer therapy. The selective inhibition of these kinases can help reduce side effects associated with broader-spectrum inhibitors, thereby improving patient outcomes.
The synthetic accessibility of 4-[3-Chloro-4-methylbenzoyl]pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-chloro-4-methylbenzoic acid with 4-pyridinylboronic acid using palladium-catalyzed coupling reactions. This approach not only ensures high yields but also allows for easy modification of the structure to explore a range of derivatives with enhanced properties.
The physicochemical properties of 4-[3-Chloro-4-methylbenzoyl]pyridine, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in drug development. Research has shown that the compound exhibits good solubility in both organic solvents and aqueous media, which is crucial for formulation and delivery. Additionally, its stability under various conditions ensures that it remains effective during storage and administration.
In terms of safety and toxicity, preliminary studies have indicated that 4-[3-Chloro-4-methylbenzoyl]pyridine has a favorable safety profile. However, further investigations are necessary to fully understand its long-term effects and potential side effects. These studies are ongoing and are expected to provide valuable insights into the compound's safety and efficacy.
The potential applications of 4-[3-Chloro-4-methylbenzoyl]pyridine extend beyond pharmaceuticals. In materials science, it has been explored as a building block for functional materials with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology have synthesized polymers incorporating this compound to create materials with enhanced conductivity and luminescence.
In conclusion, 4-[3-Chloro-4-methylbenzoyl]pyridine (CAS No. 868390-63-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure, coupled with its promising biological activities and synthetic accessibility, makes it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
868390-63-0 (4-[3-Chloro-4-methylbenzoyl]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)